Cas no 2229291-50-1 (3-(4-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(4-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229291-50-1
• MF: C₁₁H₁₂ClFO₃
• MW: 246.662586212158
• CID: 6030008
• PubChem ID: 165737491
• Update Time: 2025-05-25

3-(4-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid
• 2229291-50-1
• EN300-1986183

• Inchi： 1S/C11H12ClFO3/c1-11(2,9(14)10(15)16)7-4-3-6(12)5-8(7)13/h3-5,9,14H,1-2H3,(H,15,16)
• InChI Key： SMXBZSFUAWGZJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 246.0459001g/mol
• Monoisotopic Mass: 246.0459001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid

Research Brief on 3-(4-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid (CAS: 2229291-50-1)

Recent studies on 3-(4-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid (CAS: 2229291-50-1) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical compounds. This chiral hydroxy acid derivative has garnered attention due to its structural features that make it suitable for developing enzyme inhibitors and receptor modulators. The compound's unique stereochemistry at the 2-hydroxy position and the presence of both chloro and fluoro substituents on the phenyl ring contribute to its biological activity and synthetic versatility.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing potent PPARγ modulators for metabolic disorders. Researchers utilized 2229291-50-1 as a building block to create a series of derivatives showing improved binding affinity (IC50 values ranging from 0.8-5.3 nM) compared to existing thiazolidinedione drugs. The 4-chloro-2-fluorophenyl moiety was found to enhance target selectivity while the hydroxy acid functionality contributed to favorable pharmacokinetic properties.

In synthetic chemistry applications, a recent patent (WO2023056789) describes an improved asymmetric synthesis method for 2229291-50-1 using biocatalytic reduction with engineered ketoreductases. This green chemistry approach achieved >99% ee and 85% yield at gram scale, addressing previous challenges in stereocontrol during industrial production. The optimized process reduces reliance on chiral auxiliaries and heavy metal catalysts, making it more environmentally sustainable.

Analytical characterization studies have provided new insights into the compound's physicochemical properties. Differential scanning calorimetry (DSC) reveals a melting point of 148-150°C with good thermal stability up to 200°C. Computational modeling suggests the intramolecular hydrogen bonding between the hydroxyl and carboxyl groups contributes to this stability, which is advantageous for formulation development.

Emerging research indicates potential applications beyond metabolic diseases. Preliminary in vitro data presented at the 2023 ACS National Meeting showed promising activity against Mycobacterium tuberculosis (MIC = 4 μg/mL) when incorporated into novel antitubercular agents. The fluorine atom's presence appears to enhance membrane permeability while the chloro substituent contributes to target binding.

Current challenges in working with 2229291-50-1 include its limited solubility in aqueous systems (0.12 mg/mL at pH 7.4) and the need for further toxicological profiling. Ongoing structure-activity relationship studies aim to address these limitations while maintaining the compound's favorable pharmacological properties.